Cas no 32003-14-8 (4-Benzyl-1(2H)-phthalazinone)

4-Benzyl-1(2H)-phthalazinone is a heterocyclic organic compound featuring a phthalazinone core substituted with a benzyl group at the 4-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. Its rigid aromatic framework and functional group compatibility make it valuable for constructing complex scaffolds in medicinal chemistry. The compound exhibits stability under standard handling conditions, facilitating its use in diverse synthetic applications. Researchers may leverage its electrophilic and nucleophilic sites for further derivatization, enabling the development of novel compounds with tailored properties. Its well-defined crystalline form ensures consistent purity for analytical and synthetic purposes.

4-Benzyl-1(2H)-phthalazinone structure

Product Name:4-Benzyl-1(2H)-phthalazinone

CAS No:32003-14-8

MF:C₁₅H₁₂N₂O

MW:236.268583297729

MDL:MFCD00139376

CID:1076020

PubChem ID:616651

Update Time:2025-06-24

4-Benzyl-1(2H)-phthalazinone Chemical and Physical Properties

Names and Identifiers

- 4-Benzylphthalazin-1(2H)-one
- 4-Benzyl-1(2H)-phthalazinone
- 4-benzyl-phthalazin-1-one
- 1,2-dihydro-4-benzyl-1-phthalazinone
- 4-Benzyl-1-phthalazinone
- 4-benzylphthalaz-1-one
- AC1LDDNC
- AC1Q6GZZ
- benzylphthalazinone
- ChemDiv2_000142
- phthalazinone, 1
- 4-Benzyl-1(2H)-phthalazinone #
- SCHEMBL863462
- CHEMBL66761
- SMR000135223
- 4-Benzyl-1,2,-dihydro-1-oxophthalazine
- 7D-022
- 4-(Phenylmethyl)-1(2H)-phthalazinone
- A875744
- UNII-LL8JLO3GTI
- TQP1576
- 4-Benzyl-1-phthalazinol
- HMS2379K10
- STL321129
- PD182081
- CS-0090876
- 4-Benzyl-2H-phthalazin-1-one
- SR-01000394497
- Cambridge id 5241846
- 4-benzyl-phthalazone
- MLS000530246
- D74980
- J-514509
- LL8JLO3GTI
- 32003-14-8
- HMS1369G10
- 4-(Phenylmethyl)-2H-phthalazin-1-one
- CCG-103375
- Oprea1_151142
- AB00076426-01
- DTXSID30346948
- DA-21365
- 4-benzyl-1,2-dihydrophthalazin-1-one
- AKOS002252562
- Oprea1_623913
- SR-01000394497-1
- SCHEMBL24733360
- MFCD00139376
- CBDivE_015258
- BDBM27660
- 1(2H)-Phthalazinone, 4-(phenylmethyl)-
- AE-848/32006009
- MDL： MFCD00139376
- Inchi： 1S/C15H12N2O/c18-15-13-9-5-4-8-12(13)14(16-17-15)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,17,18)
- InChI Key： JUCCMEHWBGPJKS-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C(CC2C=CC=CC=2)=NN1

Computed Properties

Exact Mass: 236.09506
Monoisotopic Mass: 236.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 41.5Å²

Experimental Properties

PSA: 41.46

4-Benzyl-1(2H)-phthalazinone Security Information

HazardClass：IRRITANT

4-Benzyl-1(2H)-phthalazinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	056311-1g	4-Benzyl-1(2H)-phthalazinone	32003-14-8	>95%	1g	2453CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	056311-500mg	4-Benzyl-1(2H)-phthalazinone	32003-14-8	>95%	500mg	1917CNY	2021-05-07
Chemenu	CM275279-5g	4-Benzylphthalazin-1(2H)-one	32003-14-8	95%	5g	$485	2021-06-16
Alichem	A019140011-5g	4-Benzylphthalazin-1(2H)-one	32003-14-8	95%	5g	$513.81	2023-09-02
Chemenu	CM275279-1g	4-Benzylphthalazin-1(2H)-one	32003-14-8	95%	1g	$***	2023-03-30
Chemenu	CM275279-5g	4-Benzylphthalazin-1(2H)-one	32003-14-8	95%	5g	$***	2023-03-30
Apollo Scientific	OR33063-1g	4-Benzyl-1,2-dihydrophthalazin-1-one	32003-14-8	95%	1g	£124.00	2025-02-20
Apollo Scientific	OR33063-5g	4-Benzyl-1,2-dihydrophthalazin-1-one	32003-14-8	95%	5g	£370.00	2025-02-20
Apollo Scientific	OR33063-25g	4-Benzyl-1,2-dihydrophthalazin-1-one	32003-14-8	95%	25g	£1356.00	2025-02-20
TRC	B412395-50mg	4-Benzyl-1(2H)-phthalazinone	32003-14-8		50mg	$ 50.00	2022-06-07